Cas no 250282-63-4 (1-(2,2-diethoxyethyl)-4-phenylpiperazine)

• Product Name: 1-(2,2-diethoxyethyl)-4-phenylpiperazine
• CAS No: 250282-63-4
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 4642915
• Update Time: 2025-05-21

1-(2,2-diethoxyethyl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-diethoxyethyl)-4-phenylpiperazine
• Piperazine, 1-(2,2-diethoxyethyl)-4-phenyl-

• Inchi： 1S/C16H26N2O2/c1-3-19-16(20-4-2)14-17-10-12-18(13-11-17)15-8-6-5-7-9-15/h5-9,16H,3-4,10-14H2,1-2H3
• InChI Key： NPTDTXMCEKNRSE-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)OCC)CCN(C2=CC=CC=C2)CC1

Additional information on 1-(2,2-diethoxyethyl)-4-phenylpiperazine

1-(2,2-Diethoxyethyl)-4-phenylpiperazine: A Comprehensive Overview

The compound 1-(2,2-diethoxyethyl)-4-phenylpiperazine, with the CAS number 250282-63-4, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of a piperazine ring and a substituted ethoxy group, which contributes to its versatile chemical properties. Recent studies have highlighted its potential applications in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic profiles.

The synthesis of 1-(2,2-diethoxyethyl)-4-phenylpiperazine involves a multi-step process that typically begins with the preparation of the piperazine core. This is followed by the introduction of the 4-phenyl substituent and subsequent alkylation to introduce the diethoxyethyl group. The reaction conditions are carefully optimized to ensure high yields and purity, as outlined in recent publications by researchers at leading pharmaceutical companies and academic institutions.

One of the most intriguing aspects of this compound is its ability to act as a building block for more complex structures. For instance, it has been used as an intermediate in the synthesis of bioisosteres, which are molecules designed to mimic the biological activity of natural compounds while improving their stability and bioavailability. This property has made it a valuable tool in drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases.

In terms of pharmacological activity, 1-(2,2-diethoxyethyl)-4-phenylpiperazine has demonstrated moderate inhibitory effects on several key enzymes involved in disease pathways. For example, recent studies have shown that it can inhibit the activity of certain kinases associated with cancer cell proliferation. While these results are promising, further research is needed to fully understand its mechanism of action and potential toxicity profile.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable amorphous solids under certain conditions has led to investigations into its use as a component in advanced drug delivery systems. Researchers have explored its compatibility with various polymer matrices and its potential to enhance drug encapsulation efficiency.

From an analytical standpoint, the characterization of 1-(2,2-diethoxyethyl)-4-phenylpiperazine has been significantly improved by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements have facilitated more accurate quantification methods, which are essential for quality control in pharmaceutical manufacturing.

In conclusion, 1-(2,2-diethoxyethyl)-4-phenylpiperazine represents a valuable addition to the arsenal of tools available to chemists and pharmacologists. Its unique properties and diverse applications underscore the importance of continued research into its chemical behavior and biological effects. As new findings emerge from ongoing studies, this compound is poised to play an increasingly significant role in both academic research and industrial applications.